2-Amino-4-methylnicotinaldehyde

• IUPAC Name: 2-amino-4-methylpyridine-3-carbaldehyde
• InChI: InChI=1S/C7H8N2O/c1-5-2-3-9-7(8)6(5)4-10/h2-4H,1H3,(H2,8,9)
• InChI Key: UAHAEYDWLQDCJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=C1)N)C=O
• Molecular Formula: C7H8N2O
• DSSTOX Substance ID: DTXSID10734723
• Molecular Weight: 136.15 g/mol
• CAS No.: 54856-60-9

Description

2-Amino-4-methylnicotinaldehyde is a chemical compound with the molecular formula C7H8N2O and a molecular weight of 136.15. It is used in research and is considered a heterocyclic building block.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using X-ray diffraction (XRD) studies. The molecular geometry and vibration spectral (FTIR, RAMAN & NMR) analysis were carried out experimentally and theoretically by using density functional theory (DFT) at 6311++G (d,p) level of theory.

Physical and Chemical Properties Analysis

This compound is a solid substance. It is stored sealed in dry conditions at 2-8°C. More specific physical and chemical properties such as boiling point, melting point, and solubility are not mentioned in the search results.

Scientific Research Applications

Zinc Complexes and Antibacterial Activity

2-Amino-4-methylnicotinaldehyde has been utilized in the synthesis of Schiff bases, which are then used for complexation reactions to obtain Zn(II) chelates. These complexes have been studied for their antibacterial properties against pathogenic strains such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. The Schiff bases act tridentately and are proposed to possess an octahedral geometry, which is significant in their antibacterial role (Chohan, Scozzafava, & Supuran, 2003).

Synthesis Methodology

A synthesis method for 2-aminonicotinaldehyde, which is scalable and does not require chromatography, has been developed. This method involves the bromination of 2-amino-3-picoline and subsequent reactions leading to a 56% conversion. This synthesis method is noteworthy for its efficiency and scalability (Moormann, Yen, & Yu, 1987).

Formaldehyde-Induced Modifications in Proteins

Research on formaldehyde's reaction with amino groups, such as those in 2-aminonicotinaldehyde, has revealed its role in cross-linking and modifying proteins. The study mapped the chemical modifications caused by formaldehyde on natural amino acid residues, providing insight into the interaction of aldehydes with amino acids and their impact on protein structure (Metz et al., 2004).

Flavor Compounds in Foods

Studies on branched aldehydes, related to this compound, have explored their role as important flavor compounds in various foods. These compounds are produced and degraded from amino acids, and their formation is influenced by metabolic conversions, microbial composition, and food composition (Smit, Engels, & Smit, 2009).

Organic Synthesis and Organocatalysis

This compound is used in organic synthesis. For instance, its derivative, isonicotinic acid, has been used as a dual and biological organocatalyst in the preparation of specific pyranopyrazoles. This highlights its utility in facilitating efficient chemical reactions under solvent-free conditions (Zolfigol et al., 2013).

Schiff Base Synthesis and Biological Activities

The compound has been involved in the synthesis of Schiff base compounds, which, upon coordination with metal ions, exhibit enhanced biological activities such as antioxidant and antimicrobial properties. This application underlines the potential of this compound in the development of new therapeutic agents (Sumrra et al., 2018).

Biochemical Analysis

Biochemical Properties

2-Amino-4-methylnicotinaldehyde plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with amino acid metabolic enzymes, influencing the metabolic reprogramming in cells . These interactions are essential for regulating protein synthesis, nucleotide synthesis, and modulation of signaling pathways. The compound’s ability to interact with these biomolecules highlights its significance in biochemical processes.

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to impact amino acid metabolism in immune cells, thereby regulating their effector functions . This regulation is crucial for maintaining tissue homeostasis and the immune response. Additionally, the compound’s influence on gene expression and cellular metabolism underscores its potential in therapeutic applications.

Molecular Mechanism

The molecular mechanism of this compound involves several intricate processes. At the molecular level, it exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, it has been reported to interact with specific enzymes, leading to the modulation of their activity . These interactions are vital for understanding the compound’s role in various biochemical pathways and its potential therapeutic applications.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Studies have shown that the compound’s stability and degradation can influence its long-term effects on cellular function For instance, its thermal characteristics and stability under different conditions have been analyzed using thermogravimetry and differential thermal analysis

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Research has indicated that the compound exhibits threshold effects, with varying degrees of toxicity and adverse effects at high doses . For example, studies on cyanide toxicokinetics have shown that the compound’s behavior in animal models can provide valuable information on its dosage effects and potential therapeutic applications. Understanding these effects is crucial for determining safe and effective dosage levels.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play a role in amino acid metabolism . These interactions can influence metabolic flux and metabolite levels, highlighting the compound’s significance in metabolic processes. Additionally, its role in regulating amino acid metabolism underscores its potential in therapeutic applications, particularly in cancer and metabolic diseases.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for understanding its biological effects. The compound is transported through specific transporters and binding proteins, which influence its localization and accumulation . These transport mechanisms are crucial for determining the compound’s bioavailability and its potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. The compound’s localization to specific cellular compartments or organelles can influence its interactions with biomolecules and its overall biological effects